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Compound of Interest

Compound Name: Bandrowski's base

Cat. No.: B1216380 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a detailed examination of the toxicological profile of

Bandrowski's base (BB), a trimeric oxidation product of p-phenylenediamine (PPD). Formed

during the oxidative process of permanent hair dyeing, Bandrowski's base is a compound of

significant interest due to its potent toxicological properties.[1][2] This document synthesizes

current knowledge on its formation, chemical properties, toxicological endpoints, and the

experimental methodologies used for its assessment, aimed at providing a crucial resource for

professionals in toxicology, chemical safety, and cosmetic science.

Chemical Identity and Properties
Bandrowski's base, first prepared by Polish chemist Ernst Bandrowski, is a stable

intermediate in the oxidative polymerization of PPD.[3] It is characterized as a yellow to dark

brown crystalline solid.[3][4] Its formation is a critical aspect of the chemistry of permanent hair

dyes, where PPD is a primary intermediate.[3]

Table 1: Chemical and Physical Properties of Bandrowski's Base
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Property Value Source(s)

CAS Number 20048-27-5 [3][4][5]

Molecular Formula C₁₈H₁₈N₆ [3][4][5]

Molecular Weight ~318.4 g/mol [3][4]

IUPAC Name

N,N''-(2,5-diamino-2,5-

cyclohexadiene-1,4-

diylidene)bis(1,4-

benzenediamine)

[3][4]

Appearance
Yellow to dark brown

crystalline solid/powder
[3][4]

Classification Quinone imine [3]

| Synonyms | 2,5-Diamino-N,N′-bis(p-aminophenyl)-1,4-benzoquinone diimine |[4] |

Formation Pathway and Exposure
Bandrowski's base is not an ingredient in hair dye formulations but rather a byproduct formed

in situ. Its genesis occurs when p-phenylenediamine (PPD), a primary intermediate in oxidative

hair dyes, undergoes oxidation, typically facilitated by hydrogen peroxide under alkaline

conditions.[2][3] In the absence of a "coupler" molecule, which would normally react with

oxidized PPD to form the desired hair color, the PPD intermediates can self-couple to form the

stable trimeric structure of Bandrowski's base.[3][6] The formation is favored at a higher

alkaline pH (greater than 10.0).[5] It is estimated that approximately 3–5% of PPD used in the

dyeing process can be converted into Bandrowski's base.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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